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Compound of Interest

Compound Name: C.I. Acid Red 183

Cat. No.: B1219784 Get Quote

Introduction

Acid Red 183 is a synthetic azo dye widely used in the textile, leather, and paper industries.[1]

[2] The release of effluents containing this dye into aquatic ecosystems poses significant

environmental challenges due to its color, persistence, and potential toxicity. Adsorption is a

widely favored method for dye removal due to its high efficiency, operational simplicity, and

cost-effectiveness.[3][4] This document provides a detailed experimental setup and protocols

for investigating the removal of Acid Red 183 from aqueous solutions using various adsorbent

materials. The methodologies cover batch adsorption studies, kinetic analysis, and isotherm

modeling, providing a comprehensive framework for researchers and scientists.

Materials and Apparatus

Adsorbate: Acid Red 183 (C.I. 18800, CAS No. 6408-31-7)[2]

Adsorbent: Various materials can be used, such as activated carbon, clays (kaolinite,

bentonite), or bioadsorbents (kenaf fibers, fruit peels).

Chemicals: Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment.

Apparatus:

UV-Visible Spectrophotometer

Digital pH meter
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Orbital shaker

Analytical balance

Glassware (beakers, conical flasks, volumetric flasks)

Syringe filters (0.45 µm)

Centrifuge (optional)

Experimental Protocols
Preparation of Acid Red 183 Stock Solution
A stock solution is prepared by dissolving a precisely weighed amount of Acid Red 183 powder

in deionized water. For example, a 1000 mg/L stock solution can be prepared by dissolving 1.0

g of the dye in 1 liter of deionized water. Working solutions of desired concentrations are then

prepared by diluting the stock solution.

Analytical Procedure: Dye Concentration Measurement
The concentration of Acid Red 183 in the solutions is determined by measuring its absorbance

at the maximum wavelength (λmax), which is approximately 507 nm, using a UV-Visible

spectrophotometer. A calibration curve is first established by plotting absorbance versus known

concentrations of the dye.

Batch Adsorption Experiments
Batch experiments are conducted to evaluate the effects of various parameters on dye removal

efficiency. These experiments are typically performed by adding a known mass of adsorbent to

a fixed volume of dye solution in a conical flask and agitating the mixture in an orbital shaker.

Workflow for Batch Adsorption Studies
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Caption: General workflow for conducting batch adsorption experiments.

a) Effect of pH
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Prepare a series of 50 mL dye solutions (e.g., 50 mg/L) in separate conical flasks.

Adjust the initial pH of each solution to a range of values (e.g., 2, 4, 6, 8, 10) using 0.1 N HCl

or 0.1 N NaOH.

Add a fixed amount of adsorbent (e.g., 0.1 g) to each flask.

Agitate the flasks on an orbital shaker at a constant speed (e.g., 150 rpm) and temperature

for a predetermined contact time sufficient to reach equilibrium (e.g., 70 minutes).

After agitation, separate the adsorbent from the solution.

Analyze the final dye concentration (Ce) in the supernatant.

The optimal pH is the one at which the highest dye removal is observed. For acid dyes, this

is typically in the acidic range of pH 3 to 4.5.

b) Effect of Adsorbent Dosage

Prepare identical dye solutions (e.g., 50 mL of 50 mg/L) at the optimal pH determined

previously.

Add varying amounts of the adsorbent (e.g., 0.02 g to 0.2 g) to each flask.

Agitate the flasks under the same conditions as the pH study.

Analyze the final dye concentration (Ce) to determine the minimum adsorbent dosage

required for maximum removal.

c) Effect of Initial Dye Concentration and Contact Time (Kinetic Studies)

Prepare dye solutions of different initial concentrations (e.g., 25, 50, 75, 100 mg/L).

For each concentration, place a fixed volume (e.g., 100 mL) into a larger flask with the

optimal adsorbent dosage and pH.

Agitate the mixture and withdraw aliquots at different time intervals (e.g., 5, 10, 20, 30, 60,

90, 120 min).
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Separate the adsorbent and analyze the dye concentration (Ct) at each time point.

This data is used to evaluate the adsorption kinetics.

d) Effect of Temperature (Thermodynamic Studies)

Conduct batch adsorption experiments as described above at different temperatures (e.g.,

30, 40, 50, 60 °C) using a temperature-controlled shaker.

Use a constant initial dye concentration, adsorbent dose, and optimal pH.

Allow the systems to reach equilibrium.

Analyze the final dye concentration (Ce). The results are used to determine thermodynamic

parameters like Gibbs free energy (ΔG°), enthalpy (ΔH°), and entropy (ΔS°).

Data Analysis
The performance of the adsorption process is evaluated using the following calculations:

Percentage Removal (%): % Removal = [(C₀ - Ce) / C₀] * 100

Adsorption Capacity at Equilibrium (qe, mg/g): qe = (C₀ - Ce) * V / M

Where:

C₀ is the initial dye concentration (mg/L).

Ce is the equilibrium dye concentration (mg/L).

V is the volume of the solution (L).

M is the mass of the adsorbent (g).

// Node Definitions data [label="Experimental Data\n(qe, Ce, qt)", fillcolor="#F1F3F4",

fontcolor="#202124"];

models [label="{Adsorption Models|Kinetic Models|Isotherm Models}", fillcolor="#4285F4",

fontcolor="#FFFFFF"];
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kinetic_types [label="{Pseudo-First-Order | Pseudo-Second-Order}", fillcolor="#FBBC05",

fontcolor="#202124"];

isotherm_types [label="{Langmuir | Freundlich}", fillcolor="#EA4335", fontcolor="#FFFFFF"];

output [label="Determine:\n- Adsorption Rate\n- Mechanism\n- Max. Capacity (q_max)\n-

Adsorption Nature", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges data -> models:h [color="#5F6368"]; models:k -> kinetic_types [color="#5F6368"];

models:iso -> isotherm_types [color="#5F6368"]; kinetic_types -> output [color="#5F6368"];

isotherm_types -> output [color="#5F6368"];

// Graph Attributes graph [bgcolor="transparent", pad="0.5", labelloc="b", labeljust="l",

fontname="Arial", fontsize=10, fontcolor="#202124"]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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